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Abstract
N-Methyldiethanolamine (MDEA), a tertiary amine with the chemical formula

CH₃N(CH₂CH₂OH)₂, is a versatile chemical compound with significant industrial and research

applications. This technical guide provides a comprehensive overview of the chemical

structure, physical properties, and reactivity of MDEA. It is intended to be a valuable resource

for researchers, scientists, and professionals in drug development, offering detailed insights

into its chemical behavior and practical applications. The guide includes a summary of

quantitative data, detailed experimental protocols for key reactions, and visualizations of

chemical pathways and experimental workflows.

Chemical Structure and Properties
N-Methyldiethanolamine, also known as MDEA, is an organic compound that is a colorless to

pale yellow, viscous liquid with a characteristic ammoniacal odor.[1] It is miscible with water,

ethanol, and benzene.[1] The molecule features a central nitrogen atom bonded to a methyl

group and two hydroxyethyl groups, which imparts both basicity and the ability to form

hydrogen bonds. This unique structure is responsible for its wide range of applications, from

gas sweetening to its use as a building block in chemical synthesis.
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Identifiers and General Properties
Property Value Reference(s)

IUPAC Name
2,2'-(Methylazanediyl)di(ethan-

1-ol)

CAS Number 105-59-9

Chemical Formula C₅H₁₃NO₂

Molar Mass 119.16 g/mol

Appearance Colorless to pale yellow liquid [1]

Odor Ammoniacal [1]

Physical and Chemical Properties
Property Value Reference(s)

Density 1.038 g/mL at 25 °C

Melting Point -21 °C

Boiling Point 247.1 °C

Flash Point 127 °C (closed cup) [2]

Vapor Pressure 0.01 mmHg at 20 °C [2]

pKa 8.52 [3]

Solubility
Miscible in water, ethanol, and

benzene
[1]

Refractive Index 1.469 at 20 °C

Chemical Reactivity
MDEA's reactivity is characterized by the presence of a tertiary amine group and two hydroxyl

groups. This combination allows it to participate in a variety of chemical reactions, making it a

versatile intermediate and catalyst.
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Acid-Base Reactions: Gas Sweetening
The most prominent application of MDEA is in gas sweetening, a process that removes acidic

gases like hydrogen sulfide (H₂S) and carbon dioxide (CO₂) from natural gas and refinery

streams.[4] As a tertiary amine, MDEA's reaction with CO₂ is slower than that of primary and

secondary amines, which allows for the selective removal of H₂S.[5]

The reaction with H₂S is a rapid acid-base reaction:

The reaction with CO₂ is a slower, base-catalyzed hydration reaction:

This selectivity for H₂S over CO₂ is a key advantage of MDEA in many industrial applications.

[5]

Catalytic Activity
MDEA is an effective catalyst for various chemical transformations. It is particularly useful in the

production of polyurethane foams and elastomers, where it acts as a chain extender.[4] It is

also used as a catalyst in epoxy resin coating systems.[6]

Blends of MDEA with promoters like piperazine (PZ) are often used to enhance the rate of CO₂

absorption.[1][7] This "activated MDEA" combines the high loading capacity and low

regeneration energy of MDEA with the faster reaction kinetics of the promoter.[7]

Esterification and Transesterification
The hydroxyl groups in MDEA can undergo esterification and transesterification reactions. This

reactivity is utilized in the synthesis of various specialty chemicals and in the formulation of

products like fabric softeners, where MDEA is reacted with fatty acids to form quaternary

ammonium salts.[6]

Degradation Pathways
MDEA can undergo both thermal and oxidative degradation, especially under the conditions

found in industrial gas treating units. The main oxidative degradation products include

monoethanolamine (MEA), methylaminoethanol (MAE), diethanolamine (DEA), and various

amino acids and stable salts.[7] Higher temperatures and increased CO₂ loading can

accelerate the degradation process.[7]
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Applications in Drug Development and Synthesis
While the bulk of MDEA's use is in industrial gas treatment, it also finds applications in the

pharmaceutical industry. It is used as a reagent and intermediate in the synthesis of various

pharmaceutical compounds.[6][7]

Role as a Building Block
MDEA serves as a precursor in the synthesis of certain active pharmaceutical ingredients

(APIs).[7] Its bifunctional nature, with both amine and hydroxyl groups, allows for the

construction of more complex molecules. For instance, it is used in the synthesis of some

analgesics.[8]

pH Control and Formulation
In pharmaceutical formulations, MDEA can be used as a pH-adjusting agent to ensure the

stability and efficacy of drug products.[6] Its basic nature allows it to neutralize acidic excipients

or active ingredients.

Experimental Protocols
Synthesis of N-Methyldiethanolamine (Laboratory Scale)
This protocol is based on the reaction of diethanolamine with a methylating agent.

Materials:

Diethanolamine (DEA)

Dimethyl sulfate

Toluene (anhydrous)

Sodium hydroxide solution (50%)

Drying agent (e.g., anhydrous magnesium sulfate)

Round-bottom flask with a magnetic stirrer and reflux condenser
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Dropping funnel

Heating mantle

Distillation apparatus

Procedure:

In a round-bottom flask, dissolve diethanolamine in anhydrous toluene.

Slowly add dimethyl sulfate to the solution from a dropping funnel while stirring. The reaction

is exothermic, so maintain the temperature with a cooling bath if necessary.

After the addition is complete, heat the mixture to reflux and maintain for several hours to

ensure the reaction goes to completion.

Cool the reaction mixture to room temperature and slowly add a 50% sodium hydroxide

solution to neutralize the sulfuric acid byproduct and deprotonate the MDEA.

Separate the organic layer and wash it with water to remove any remaining salts.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and remove the toluene by rotary evaporation.

Purify the crude MDEA by vacuum distillation.

CO₂ Absorption using MDEA (Bench-Scale)
This protocol outlines a typical setup for measuring the CO₂ absorption capacity of an MDEA

solution.

Materials and Equipment:

Aqueous MDEA solution (e.g., 30 wt%)

CO₂ gas cylinder with a mass flow controller

Gas washing bottle or a stirred reactor

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pH meter

Analytical balance

Procedure:

Prepare a known concentration of aqueous MDEA solution.

Place a known mass of the MDEA solution into the gas washing bottle or stirred reactor.

Bubble CO₂ gas through the solution at a controlled flow rate.

Monitor the change in mass of the solution over time to determine the amount of CO₂

absorbed.

The CO₂ loading can be calculated as moles of CO₂ absorbed per mole of MDEA.

The experiment can be repeated at different temperatures to study the effect of temperature

on absorption capacity.

Visualizations
Chemical Structure of N-Methyldiethanolamine
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Caption: Chemical structure of N-Methyldiethanolamine.

Simplified Gas Sweetening Process
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Caption: Simplified workflow of a typical amine-based gas sweetening process.

MDEA Degradation Pathway (Simplified Oxidative)
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Click to download full resolution via product page

Caption: Simplified representation of the oxidative degradation pathway of MDEA.

Conclusion
N-Methyldiethanolamine is a chemical of significant industrial and academic interest. Its

unique combination of a tertiary amine and two hydroxyl groups provides a versatile platform

for a wide range of chemical reactions and applications. While its primary role is in the selective

removal of H₂S from gas streams, its utility as a catalyst, a building block in organic synthesis,

and a formulating agent in various industries, including pharmaceuticals, highlights its

importance. A thorough understanding of its chemical structure and reactivity is crucial for

optimizing its use in existing applications and for the development of new technologies. This

guide provides a foundational understanding for researchers and professionals working with

this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to N-
Methyldiethanolamine: Chemical Structure and Reactivity]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b056640#n-methyldiethanolamine-
chemical-structure-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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